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Abstract
1,1-Diethenyl-cyclopropane, also known as 1,1-divinylcyclopropane, is a strained cyclic

hydrocarbon of significant interest in organic synthesis due to its unique reactivity and potential

as a building block for more complex molecules. Its strained three-membered ring and

conjugated diene-like system make it a valuable precursor in various chemical transformations,

including rearrangement reactions and polymerizations. This technical guide provides a

comprehensive overview of the plausible synthetic pathways for 1,1-diethenyl-cyclopropane,

complete with detailed experimental protocols derived from analogous reactions, and

quantitative data where available.

Introduction
The synthesis of substituted cyclopropanes is a well-established field in organic chemistry.

However, the preparation of the parent 1,1-diethenyl-cyclopropane presents unique challenges

due to the potential for competing side reactions and the inherent instability of the target

molecule. This guide will explore the most promising synthetic routes, focusing on

methodologies that offer good yields and purity.
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Several strategic approaches can be envisioned for the synthesis of 1,1-diethenyl-

cyclopropane. The most viable methods start from readily available cyclopropane precursors

and involve the introduction of the two vinyl groups in the final steps.

Pathway 1: Double Wittig Reaction from
Cyclopropanone
A highly convergent and logical route to 1,1-diethenyl-cyclopropane is the double Wittig

reaction on cyclopropanone. Cyclopropanone itself is unstable, so a stable precursor such as

cyclopropanone ethyl hemiacetal is often used.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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